2-(4-(ethylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(4-ethylsulfonylbenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C19H22N2O4S2/c1-2-27(24,25)13-10-8-12(9-11-13)18(23)21-19-16(17(20)22)14-6-4-3-5-7-15(14)26-19/h8-11H,2-7H2,1H3,(H2,20,22)(H,21,23)
• InChI Key: NVAKBQVHYBPBJB-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C(=O)N
• Molecular Formula: C19H22N2O4S2
• Molecular Weight: 406.5 g/mol

Description

Molecular Structure Analysis

This compound is a thiophene-based analog, which is a class of biologically active compounds. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position.

Physical And Chemical Properties Analysis

Thiophene, the base structure of this compound, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Pharmacological Studies

Drug Metabolism and Pharmacokinetics

Research on compounds structurally related to 2-(4-(ethylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has provided insights into their metabolism and disposition within the human body. For instance, studies on N-[3-fluoro-4-[2-(propylamino)ethoxy]phenyl]-4,5,6,7-tetrahydro-4-oxo-1H-indole-3-carboxamide, a GABA A receptor partial agonist, elucidated its metabolism, revealing the involvement of oxidative deamination and aliphatic hydroxylation processes (Shaffer et al., 2008).

Environmental and Toxicological Studies

Exposure to Environmental Contaminants

Investigations into the indoor sources of poly- and perfluorinated compounds (PFCs) have highlighted the presence of these chemicals in various environments. Such studies are crucial for understanding human exposure to these compounds and their potential health implications. For example, a study conducted in Vancouver, Canada, identified fluorotelomer alcohols (FTOHs) in indoor air, indicating the ubiquity of these substances and suggesting a need for further research on their effects (Shoeib et al., 2011).

Biomonitoring and Human Health

Biomonitoring studies, such as those analyzing benzene metabolites in human subjects, provide essential data on the body's metabolic response to chemical exposure. These studies help in understanding the toxicological impact of substances like benzene and its derivatives, informing public health policies and safety regulations (Rappaport et al., 2005).

Mechanism of Action

Target of Action

The primary target of this compound is the Polyketide synthase 13 (Pks 13) . Pks 13 is a crucial enzyme involved in the synthesis of mycolic acid, a major component of the cell wall of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with Pks 13, inhibiting its function and thereby disrupting the synthesis of mycolic acid . This results in a weakened cell wall, making the bacteria more susceptible to the immune system and other drug treatments .

Biochemical Pathways

The inhibition of Pks 13 affects the mycolic acid biosynthesis pathway . This disruption leads to downstream effects on the bacterial cell wall integrity and function, which is crucial for the survival and virulence of Mycobacterium tuberculosis .

Result of Action

The result of the compound’s action is a decrease in the viability of Mycobacterium tuberculosis due to the disruption of mycolic acid synthesis . This leads to a weakened cell wall, making the bacteria more susceptible to immune responses and other drug treatments .